Application Note: Quantification of Valsartan in Pharmaceutical Formulations

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Triphenylvalsartan*
CAS No.:	*195435-23-5*
Cat. No.:	*B573538*

Get Quote

Introduction

Valsartan is an orally active, potent, and specific angiotensin II receptor blocker (ARB) that acts on the AT1 receptor subtype.[1][2] It is widely prescribed for the treatment of hypertension, heart failure, and post-myocardial infarction.[3][4] By blocking the effects of angiotensin II, valsartan leads to vasodilation, reduced aldosterone production, and a subsequent decrease in blood pressure.[2][5] Given its critical role in managing cardiovascular conditions, the accurate quantification of valsartan in pharmaceutical formulations is paramount for ensuring product quality, safety, and efficacy.

This application note provides a detailed, validated, and stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of valsartan in tablet dosage forms. The protocol is designed for researchers, quality control analysts, and drug development professionals, offering a robust and reliable analytical procedure. The methodology has been structured to align with the principles of the International Council for Harmonisation (ICH) guidelines.[6][7]

Principle of the Method

© 2026 BenchChem. All rights reserved.

The quantification of valsartan is achieved through RP-HPLC with UV detection. This technique separates valsartan from potential excipients and degradation products based on its partitioning between a non-polar stationary phase (C18 column) and a polar mobile phase.[5] Valsartan, being a moderately lipophilic compound, is retained on the C18 column and then eluted by the mobile phase.[8] The concentration of valsartan is determined by measuring its absorbance at a specific UV wavelength and comparing the peak area to that of a known concentration of a valsartan reference standard. The choice of wavelength is critical for sensitivity and specificity; valsartan exhibits significant absorbance around 250-273 nm.[9][10][11]

Materials and Reagents

- Valsartan Reference Standard (USP or equivalent)
- Valsartan Tablets (Commercially available)
- Acetonitrile (HPLC Grade)
- Methanol (HPLC Grade)[3]
- Water (HPLC Grade)
- Glacial Acetic Acid (AR Grade)[9]
- 0.45 µm Nylon Membrane Filter[10]

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis. The following conditions have been shown to provide excellent separation and quantification of valsartan.[9][10]

© 2026 BenchChem. All rights reserved.

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Thermo-hypersil ODS C18 (150 mm × 4.6 mm, 5 µm) or equivalent[9]
Mobile Phase	Water: Acetonitrile: Glacial Acetic Acid (500:500:1, v/v/v)[9]
Flow Rate	1.0 mL/min[9]
Injection Volume	20 µL[9]
Column Temperature	25 °C[9]
Detection Wavelength	273 nm[9]
Run Time	10 minutes[9]

Causality of Choices:


- C18 Column: The octadecylsilyl stationary phase provides the necessary hydrophobicity to retain valsartan and separate it from polar excipients.
- Mobile Phase: The combination of water and acetonitrile offers good solvating power for valsartan, while the small amount of glacial acetic acid helps to suppress the ionization of valsartan's acidic functional groups, leading to sharper, more symmetrical peaks.[9]
- Detection Wavelength (273 nm): This wavelength provides high sensitivity for valsartan with minimal interference from common pharmaceutical excipients.[9]

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of valsartan in pharmaceutical tablets.

© 2026 BenchChem. All rights reserved.

Figure 1: Experimental Workflow for Valsartan Quantification



Click to download full resolution via product page

Caption: Workflow for valsartan quantification.

Detailed Protocols

Preparation of Standard Solutions

© 2026 BenchChem. All rights reserved.

- Standard Stock Solution (1000 µg/mL): Accurately weigh about 100 mg of Valsartan Reference Standard and transfer it to a 100 mL volumetric flask.[9] Add approximately 50 mL of the diluent (Water:Acetonitrile, 50:50 v/v) and sonicate for 15 minutes to dissolve.[9] Allow the solution to cool to room temperature and then dilute to the mark with the diluent.

- Working Standard Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to the mark with the diluent.[9]

Preparation of Sample Solutions

- Tablet Powder Preparation: Weigh and finely powder not fewer than 20 valsartan tablets. Calculate the average weight of the tablets.[10]

- Sample Stock Solution (1000 µg/mL): Accurately weigh a portion of the tablet powder equivalent to 100 mg of valsartan and transfer it to a 100 mL volumetric flask.[9] Add about 50 mL of the diluent and sonicate for 30 minutes with occasional shaking to ensure complete dissolution of the active ingredient.[9][10] Make up the volume to the mark with the diluent and mix well.

- Working Sample Solution (100 µg/mL): Filter the Sample Stock Solution through a 0.45 µm nylon filter, discarding the first few mL of the filtrate.[10] Pipette 5.0 mL of the filtered solution into a 50 mL volumetric flask and dilute to the mark with the diluent.[9]

System Suitability

Before sample analysis, the chromatographic system must be evaluated for its suitability. Inject the Working Standard Solution (100 µg/mL) five times into the HPLC system. The system is deemed suitable for analysis if the following criteria are met:

Parameter	Acceptance Criteria
Tailing Factor	Not more than 2.0[12]
Theoretical Plates	Not less than 2000[7]
% RSD of Peak Areas	Not more than 2.0%

Analysis Procedure

© 2026 BenchChem. All rights reserved.

- Inject the diluent (blank) once to ensure there are no interfering peaks at the retention time of valsartan.
- Inject the Working Standard Solution and record the chromatogram.
- Inject the Working Sample Solution in duplicate and record the chromatograms.

Calculation

The amount of valsartan in the tablet formulation can be calculated using the following formula:

Where:

- AT = Peak area of valsartan from the sample preparation
- AS = Average peak area of valsartan from the standard preparation
- WS = Weight of Valsartan Reference Standard taken (mg)
- DS = Dilution factor for the standard solution
- DT = Dilution factor for the sample solution
- WT = Weight of tablet powder taken for sample preparation (mg)
- P = Purity of the Valsartan Reference Standard
- Avg. Wt. = Average weight of the tablets (mg)

Method Validation

A robust analytical method must be validated to ensure its reliability. The following parameters should be assessed according to ICH guidelines.[6][7]

© 2026 BenchChem. All rights reserved.

Validation Parameter	Typical Results and Acceptance Criteria
Linearity	A linear relationship between concentration and peak area should be established over a range of 40-140 µg/mL. The correlation coefficient (r^2) should be ≥ 0.999.[9][12]
Accuracy (% Recovery)	The mean recovery should be within 98.0% to 102.0% at three different concentration levels (e.g., 50%, 100%, 150%).[9][13]
Precision (Repeatability & Intermediate)	The Relative Standard Deviation (%RSD) for replicate injections and analyses should be ≤ 2.0%.[9][13]
Limit of Detection (LOD)	The lowest concentration of analyte that can be detected. For valsartan, this is typically around 2.72 µg/mL.[9]
Limit of Quantification (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy. For valsartan, this is typically around 8.25 µg/mL.[9]
Specificity	The method should be able to resolve the valsartan peak from excipients and potential degradation products. This is often assessed through forced degradation studies.[3][6]
Robustness	The method's performance should not be significantly affected by small, deliberate variations in chromatographic conditions (e.g., flow rate, mobile phase composition, temperature).[12]

Forced Degradation Studies (Specificity)

To establish the stability-indicating nature of the method, forced degradation studies should be performed as per ICH guidelines Q1A(R2).[14][15] This involves subjecting a valsartan solution

© 2026 BenchChem. All rights reserved.

to various stress conditions to induce degradation. The method's ability to separate the intact drug from its degradation products demonstrates its specificity.

Stress Conditions:

- Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours[6][14]
- Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours[6][14]
- Oxidative Degradation: 3% H_2O_2 at 60°C for 24 hours[6]
- Thermal Degradation: Dry heat at 60°C for 24 hours[6]
- Photolytic Degradation: Exposure to UV light[6]

The developed HPLC method should effectively separate the valsartan peak from any peaks corresponding to degradation products.[6]

Alternative Method: UV-Spectrophotometry

For routine quality control where a simpler, faster method is desired, UV-spectrophotometry can be employed.[3][16]

- Principle: Based on the measurement of the absorbance of valsartan at its wavelength of maximum absorption (λmax).
- Solvent: Methanol and water (1:1 v/v) is a common solvent system.[11]
- λmax: Valsartan exhibits a λmax around 250 nm in methanol.[16][17]
- Linearity: The method typically shows linearity in the concentration range of 2-20 µg/mL.[3][11]
- Limitations: This method is less specific than HPLC and may be susceptible to interference from excipients that absorb at the same wavelength.[5]

Conclusion

© 2026 BenchChem. All rights reserved.

The described RP-HPLC method provides a reliable, accurate, and precise protocol for the quantification of valsartan in pharmaceutical tablet formulations. The method is stability-indicating, as demonstrated by its ability to separate valsartan from its degradation products. Adherence to the detailed steps and system suitability criteria will ensure the generation of high-quality, reproducible data suitable for quality control and regulatory purposes.

References

- RP-HPLC Method for Determination of Valsartan in Tablet Dosage Form. (n.d.). International Journal of Pharmacy and Pharmaceutical Sciences, 5(3). Retrieved from [Link]
- Der Pharma Chemica. (2015). Method development and validation for the estimation of valsartan in bulk and tablet dosage forms by RP-HPLC. Der Pharma Chemica, 7(1), 127-133. Retrieved from [Link]
- ResearchGate. (2014). Development and Validation of RP-HPLC method for quantification of Valsartan and its Pharmaceutical Formulations. International Journal of Drug Development and Research, 6(1), 250-257. Retrieved from [Link]
- International Journal of Pharmaceutical Sciences and Research. (2013). UV Spectrophotometric Method Development and Validation for the Estimation of Valsartan in Bulk and Pharmaceutical Dosage Form. International Journal of Pharmaceutical Sciences and Research, 4(9), 3563-3566. Retrieved from [Link]
- International Journal of ChemTech Research. (2011). Simultaneous UV Spectrophotometric Determination of Valsartan and Amlodipine in tablet. International Journal of ChemTech Research, 3(2), 753-758. Retrieved from [Link]
- Asian Journal of Chemistry. (2020). Isolation and Characterization of Novel Degradation Products of Valsartan by NMR and High Resolution Mass Spectroscopy. Asian Journal of Chemistry, 32(6), 1397-1404. Retrieved from [Link]
- The Pharma Innovation Journal. (2019). Forced degradation of valsartan: Development and validation of stability indicating RP-HPLC method. The Pharma Innovation Journal, 8(3), 24-30. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Oriental Journal of Chemistry. (2024). Comparative Analysis of Analytical Techniques for Quantification of Valsartan and Sacubitril in Pharmaceutical Preparations – A Review. Oriental Journal of Chemistry, 40(3). Retrieved from [Link]
- Horizon Research Publishing. (2024). Method Development and Validation of Valsartan by Using Stability-Indicating RP-HPLC Method. Advances in Pharmacology and Pharmacy, 12(4), 326-337. Retrieved from [Link]
- International Journal of Pharmaceutical Sciences Review and Research. (2018). Valsartan - A Review of Analytical Methods. International Journal of Pharmaceutical Sciences Review and Research, 50(1), 33-42. Retrieved from [Link]
- Hilaris Publisher. (2019). RP-HPLC Method Development and Validation of Valsartan in Bulk and its Tablet Dosage Form. Journal of Chromatographic Sciences, 7(1). Retrieved from [Link]
- International Journal of Pharmaceutical and Biomedical Research. (2011). Quantitative analysis of valsartan in tablets formulations by High Performance Thin-Layer Chromatography. International Journal of Pharmaceutical and Biomedical Research, 2(2), 79-82. Retrieved from [Link]
- ResearchGate. (2008). UV-Spectrophotometric methods for estimation of Valsartan in bulk and tablet dosage form. E-Journal of Chemistry, 5(3), 553-558. Retrieved from [Link]
- SciELO. (2014). LC-MS characterization of valsartan degradation products and comparison with LC-PDA. Brazilian Journal of Pharmaceutical Sciences, 50(1), 159-166. Retrieved from [Link]
- IJRDO-Journal of Applied Science. (2019). QUANTIFICATION OF VALSARTAN IN TABLETS BY VALIDATED UV-SPECTROPHOTOMETRIC METHOD. IJRDO-Journal of Applied Science, 5(2), 1-10. Retrieved from [Link]
- International Journal of Pharmacy & Therapeutics. (2013). a sensitive analytical method and validation of valsartan by uv spectroscopy in solid dosage forms. International Journal of Pharmacy & Therapeutics, 4(1), 15-18. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- ACG Publications. (2010). Determination and validation of valsartan and its degradation products by isocratic HPLC. Records of Natural Products, 4(2), 115-123. Retrieved from [Link]
- Journal of Chemical and Pharmaceutical Research. (2015). Analytical Method Development and Validation for Simultaneous Estimation of Valsartan and Lisinopril in Bulk and Tablet Dosages Form Using HPLC. Journal of Chemical and Pharmaceutical Research, 7(8), 517-526. Retrieved from [Link]
- International Journal of Chemical and Pharmaceutical Analysis. (2015). Quantitative Determination and Sampling of Valsartan Residues for Cleaning Validation in Production Area. International Journal of Chemical and Pharmaceutical Analysis, 2(3), 138-143. Retrieved from [Link]
- Semantic Scholar. (2016). A Concise Review on Analytical Profile of Valsartan. International Journal of Pharmaceutical Sciences and Drug Research, 8(5), 337-346. Retrieved from [Link]
- Veeprho. (2024). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]
- National Center for Biotechnology Information. (n.d.). Valsartan. PubChem. Retrieved from [Link]
- National Center for Biotechnology Information. (2011). Development and Validation of a Specific Stability Indicating High Performance Liquid Chromatographic Method for Valsartan. Journal of Young Pharmacists, 3(2), 138-143. Retrieved from [Link]
- World Journal of Pharmacy and Pharmaceutical Sciences. (2016). A new method development and validation of Valsartan by RP-HPLC in bulk and pharmaceutical dosage form. World Journal of Pharmacy and Pharmaceutical Sciences, 5(6), 1789-1802. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. ijcpa.in [ijcpa.in]
- 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 3. ajpaonline.com [ajpaonline.com]
- 4. Valsartan | C24H29N5O3 | CID 60846 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Comparative Analysis of Analytical Techniques for Quantification of Valsartan and Sacubitril in Pharmaceutical Preparations – A Review – Oriental Journal of Chemistry [orientjchem.org]
- 6. thepharmajournal.com [thepharmajournal.com]
- 7. jocpr.com [jocpr.com]
- 8. globalresearchonline.net [globalresearchonline.net]
- 9. sphinxsai.com [sphinxsai.com]
- 10. derpharmachemica.com [derpharmachemica.com]
- 11. ijptjournal.com [ijptjournal.com]
- 12. jchps.com [jchps.com]
- 13. hilarispublisher.com [hilarispublisher.com]
- 14. oaji.net [oaji.net]
- 15. resolvemass.ca [resolvemass.ca]
- 16. QUANTIFICATION OF VALSARTAN IN TABLETS BY VALIDATED UV-SPECTROPHOTOMETRIC METHOD | IJRDO-Journal of Applied Science [ijrdo.org]
- 17. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [Application Note: Quantification of Valsartan in Pharmaceutical Formulations]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b573538/docs#application-note-quantification-of-valsartan-in-pharmaceutical-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved.

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.